Crystal structure, magneto-structural correlation, thermal and electrical studies of an imidazolium halometallate molten salt: (trimim)[FeCl4]†
RSC Advances Pub Date: 2020-03-23 DOI: 10.1039/D0RA00245C
Abstract
A novel imidazolium halometallate molten salt with formula (trimim)[FeCl4] (trimim: 1,2,3-trimethylimidazolium) was synthetized and studied with structural and physico-chemical characterization. Variable-temperature synchrotron X-ray powder diffraction (SXPD) from 100 to 400 K revealed two structural transitions at 200 and 300 K. Three different crystal structures were determined combining single crystal X-ray diffraction (SCXD), neutron powder diffraction (NPD), and SXPD. From 100 to 200 K, the compound exhibits a monoclinic crystal structure with space group P21/c. At 200 K, the former crystal system and space group are retained, but a disorder in the organic cations is introduced. Above 300 K, the structure transits to the orthorhombic space group Pbcn, retaining the crystallinity up to 400 K. The study of the thermal expansion process in this temperature range showed anisotropically evolving cell parameters with an axial negative thermal expansion. Such an induction occurs immediately after the crystal phase transition due to the translational and reorientational dynamic displacements of the imidazolium cation within the crystal building. Electrochemical impedance spectroscopy (EIS) demonstrated that this motion implies a high and stable solid-state ionic conduction (range from 4 × 10−6 S cm−1 at room temperature to 5.5 × 10−5 S cm−1 at 400 K). In addition, magnetization and heat capacity measurements proved the presence of a three-dimensional antiferromagnetic ordering below 3 K. The magnetic structure, determined by neutron powder diffraction, corresponds to ferromagnetic chains along the a-axis, which are antiferromagnetically coupled to the nearest neighboring chains through an intricate network of superexchange pathways, in agreement with the magnetometry measurements.
![Graphical abstract: Crystal structure, magneto-structural correlation, thermal and electrical studies of an imidazolium halometallate molten salt: (trimim)[FeCl4]](http://scimg.chem960.com/usr/1/D0RA00245C.jpg)
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Journal Name：RSC Advances
Research Products
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CAS no.: 25513-46-6
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CAS no.: 9050-97-9
